5-methoxy-1-methyl-1H-indole-3-carbonitrile
Cat. No. B8670031
M. Wt: 186.21 g/mol
InChI Key: OIPMMVPDCMQPEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][I:19].[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([C:12]#[N:13])[cH:7][nH:8][c:9]2[cH:10][cH:11]1.[H-:15].[H:16][H:17].[Na+:14].[O:20]1[CH2:21][CH2:22][CH2:23][CH2:24]1>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([C:12]#[N:13])[cH:7][n:8]([CH3:18])[c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc2[nH]cc(C#N)c2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccc2c(c1)c(C#N)cn2C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
